Cas no 610267-66-8 (7-Chloro-3,4-dihydro-benzo1,4oxazin-2-one)
7-Chloro-3,4-dihydro-benzo1,4oxazin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 7-Chloro-3,4-dihydro-2H-benzo[b][1,4]oxazin-2-one
- 7-chloro-3,4-dihydro-1,4-benzoxazin-2-one
- AKOS000301267
- CS-0367479
- FHVJPZQFICYBGZ-UHFFFAOYSA-N
- 4H-Benzo[b][1,4]-oxazin-2(3H)-one, 7-chloro-
- 7-CHLORO-3,4-DIHYDRO-BENZO[1,4]OXAZIN-2-ONE
- 610267-66-8
- 7-Chloro-3,4-dihydro-benzo1,4oxazin-2-one
-
- MDL: MFCD01030534
- Inchi: 1S/C8H6ClNO2/c9-5-1-2-6-7(3-5)12-8(11)4-10-6/h1-3,10H,4H2
- InChI Key: FHVJPZQFICYBGZ-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=C(C=1)OC(CN2)=O
Computed Properties
- Exact Mass: 183.0087061Da
- Monoisotopic Mass: 183.0087061Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 38.3Ų
7-Chloro-3,4-dihydro-benzo1,4oxazin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM522797-1g |
7-Chloro-3,4-dihydro-2H-benzo[b][1,4]oxazin-2-one |
610267-66-8 | 97% | 1g |
$*** | 2023-05-30 | |
| TRC | C018560-50mg |
7-Chloro-3,4-dihydro-benzo[1,4]oxazin-2-one |
610267-66-8 | 50mg |
$ 105.00 | 2022-06-06 | ||
| TRC | C018560-100mg |
7-Chloro-3,4-dihydro-benzo[1,4]oxazin-2-one |
610267-66-8 | 100mg |
$ 170.00 | 2022-06-06 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1438149-100mg |
7-Chloro-3,4-dihydro-2H-benzo[b][1,4]oxazin-2-one |
610267-66-8 | 97% | 100mg |
¥637.00 | 2024-05-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1438149-250mg |
7-Chloro-3,4-dihydro-2H-benzo[b][1,4]oxazin-2-one |
610267-66-8 | 97% | 250mg |
¥1153.00 | 2024-05-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1438149-1g |
7-Chloro-3,4-dihydro-2H-benzo[b][1,4]oxazin-2-one |
610267-66-8 | 97% | 1g |
¥3106.00 | 2024-05-07 |
7-Chloro-3,4-dihydro-benzo1,4oxazin-2-one Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 7-Chloro-3,4-dihydro-benzo1,4oxazin-2-one
7-Chloro-3,4-dihydro-benzo1,4oxazin-2-one (CAS No: 610267-66-8)
7-Chloro-3,4-dihydro-benzo1,4oxazin-2-one, also known by its CAS registry number 610267-66-8, is a unique organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of oxazinones, which are derivatives of oxazine with a ketone group. The structure of 7-Chloro-3,4-dihydro-benzo1,4oxazin-2-one features a benzene ring fused to a dihydrooxazine moiety, with a chlorine substituent at the 7th position and a ketone group at the 2nd position. This combination of structural elements contributes to its distinctive chemical properties and biological activities.
The synthesis of 7-Chloro-3,4-dihydro-benzo1,4oxazin-2-one typically involves multi-step organic reactions, including nucleophilic substitutions, oxidations, and cyclizations. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored various starting materials and reaction conditions to optimize the synthesis process, making it more cost-effective and environmentally friendly.
One of the most intriguing aspects of 7-Chloro-3,4-dihydro-benzo1,4oxazin-2-one is its pharmacological profile. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant activities, making it a promising candidate for drug development. In particular, its ability to inhibit key enzymes involved in inflammatory pathways has drawn significant attention from the pharmaceutical industry.
Recent research has also highlighted the potential of 7-Chloro-3,4-dihydro-benzo1,4oxazin-2-one as a lead compound for developing new therapies against neurodegenerative diseases such as Alzheimer's disease. Preclinical studies have demonstrated that this compound can cross the blood-brain barrier effectively and exhibit neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells.
In addition to its pharmacological applications, 7-Chloro-3,4-dihydro-benzo1,4oxazin-2-one has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers are exploring its application as a component in light-emitting diodes (LEDs) and photovoltaic cells due to its ability to emit light under specific conditions.
The environmental impact of 7-Chloro-3,4-dihydro-benzo1,4oxazin-2-one is another area of interest for scientists. Studies are being conducted to assess its biodegradability and potential toxicity to aquatic organisms. Understanding these aspects is crucial for ensuring the safe use and disposal of this compound in industrial settings.
In conclusion, 7-Chloro-3,4-dihydro-benzo1,4oxazin-2-one (CAS No: 610267-66-8) is a versatile compound with a wide range of applications across different scientific disciplines. Its unique chemical structure and promising biological activities make it an attractive target for further research and development. As new studies emerge, this compound is expected to play an increasingly important role in advancing both medicine and materials science.
610267-66-8 (7-Chloro-3,4-dihydro-benzo1,4oxazin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)